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Compound of Interest

Compound Name:
3-(2-Methoxy-4-

methylphenoxy)piperidine

CAS No.: 902836-53-7

Cat. No.: B1324899

Get Quote

This technical guide provides a detailed predictive analysis of the spectroscopic data for the

novel compound 3-(2-Methoxy-4-methylphenoxy)piperidine. In the absence of direct

experimental spectra, this document leverages established principles of nuclear magnetic

resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS),

supported by data from analogous structures, to forecast the expected spectral characteristics.

This guide is intended for researchers, scientists, and professionals in drug development,

offering a comprehensive framework for the structural elucidation and analytical

characterization of this molecule.

Introduction: The Structural Landscape of 3-(2-
Methoxy-4-methylphenoxy)piperidine
3-(2-Methoxy-4-methylphenoxy)piperidine is a unique molecule integrating a piperidine ring

with a substituted phenoxy group. The piperidine moiety is a prevalent scaffold in numerous

biologically active compounds and natural products.[1][2] Its conformational flexibility and basic
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nitrogen atom are key determinants of its pharmacological properties. The substituted aromatic

ring, featuring methoxy and methyl groups, introduces specific electronic and steric influences

that will be reflected in its spectroscopic signatures. A thorough understanding of its NMR, IR,

and MS data is paramount for its unambiguous identification, purity assessment, and for

understanding its chemical behavior.

Molecular Structure:

Caption: Workflow for NMR data acquisition and analysis.

Predicted ¹H NMR Spectrum
The ¹H NMR spectrum will be complex due to the presence of multiple aliphatic and aromatic

protons. The chemical shifts (δ) are predicted relative to tetramethylsilane (TMS).

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities
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Proton
Assignment

Predicted
Chemical Shift
(ppm)

Multiplicity Integration Rationale

Aromatic Protons 6.7 - 7.0 m 3H

The three

protons on the

substituted

benzene ring will

appear in the

aromatic region.

Their exact shifts

and coupling

patterns will

depend on the

electronic effects

of the methoxy

and methyl

substituents.

O-CH-Piperidine 4.2 - 4.5 m 1H

The proton at the

3-position of the

piperidine ring,

being attached to

the oxygen-

bearing carbon,

will be shifted

downfield.

Methoxy Protons

(O-CH₃)
3.8 - 3.9 s 3H

The three

protons of the

methoxy group

will appear as a

sharp singlet.

Piperidine N-H 1.5 - 2.5 br s 1H The N-H proton

of the piperidine

ring will be a

broad singlet and

its chemical shift
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can be

concentration-

dependent and

may exchange

with D₂O.

Piperidine CH₂

(adjacent to N)
2.8 - 3.2 m 4H

The protons on

the carbons

adjacent to the

nitrogen (C2 and

C6) will be

deshielded. [3]

Piperidine CH₂ 1.4 - 2.0 m 4H

The remaining

piperidine

methylene

protons (C4 and

C5) will appear in

the aliphatic

region. [4][5]

Methyl Protons

(Ar-CH₃)
2.2 - 2.4 s 3H

The protons of

the methyl group

on the aromatic

ring will appear

as a singlet.

Predicted ¹³C NMR Spectrum
The proton-decoupled ¹³C NMR spectrum will provide information on the number of unique

carbon environments.

Table 2: Predicted ¹³C NMR Chemical Shifts
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Carbon Assignment
Predicted Chemical Shift
(ppm)

Rationale

Aromatic Carbons (C-O) 145 - 155

The aromatic carbons directly

attached to oxygen atoms will

be significantly deshielded.

Aromatic Carbons 110 - 140

The remaining aromatic

carbons will resonate in the

typical aromatic region.

C-O-Piperidine 75 - 85

The carbon at the 3-position of

the piperidine ring, bonded to

the ether oxygen, will be

downfield in the aliphatic

region.

Methoxy Carbon (CH₃-O) 55 - 60

The carbon of the methoxy

group is characteristic in this

region.

Piperidine Carbons (adjacent

to N)
45 - 55

The carbons at the C2 and C6

positions of the piperidine ring

are influenced by the nitrogen

atom. [6]

Piperidine Carbons 20 - 35

The other piperidine carbons

(C4 and C5) will appear in the

upfield aliphatic region. [6]

Methyl Carbon (Ar-CH₃) 15 - 25

The carbon of the aromatic

methyl group will be in the

high-field region.

Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule by detecting their characteristic vibrational frequencies.
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Experimental Protocol: IR Data Acquisition
Step-by-Step Methodology:

Sample Preparation: The sample can be analyzed as a neat liquid (if applicable) between

two salt plates (e.g., NaCl or KBr) or as a thin film on a salt plate. For solid samples, a KBr

pellet or a Nujol mull can be prepared.

Instrument: A Fourier-Transform Infrared (FTIR) spectrometer is typically used.

Data Acquisition: A background spectrum is first collected. Then, the sample spectrum is

recorded. The data is usually presented as a plot of transmittance (%) versus wavenumber

(cm⁻¹).

Predicted IR Absorption Bands
Table 3: Predicted Characteristic IR Absorption Bands
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Wavenumber
(cm⁻¹)

Vibration Functional Group Rationale

3300 - 3400 N-H stretch
Secondary Amine

(Piperidine)

A moderate to weak,

somewhat broad

absorption is expected

for the N-H bond. [7]

2800 - 3000 C-H stretch
Aliphatic (Piperidine,

Methyl, Methoxy)

Strong absorptions

corresponding to the

C-H bonds of the sp³

hybridized carbons.

[7]

3000 - 3100 C-H stretch Aromatic

Weaker absorptions

for the C-H bonds of

the sp² hybridized

carbons of the

benzene ring.

1500 - 1600 C=C stretch Aromatic Ring

One or more sharp

bands of variable

intensity are

characteristic of the

aromatic ring.

1200 - 1260 C-O stretch Aryl Ether

A strong,

characteristic

absorption for the aryl-

O bond.

1000 - 1100 C-O stretch Alkyl Ether

A strong absorption

for the C-O bond of

the methoxy group

and the piperidine

ether linkage.
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1100 - 1200 C-N stretch Aliphatic Amine

A moderate

absorption for the C-N

bond in the piperidine

ring.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides information about the molecular weight and the fragmentation

pattern of a molecule, which can be used to confirm its structure.

Experimental Protocol: MS Data Acquisition
Step-by-Step Methodology:

Ionization Method: Electrospray ionization (ESI) is a suitable soft ionization technique for this

type of molecule, which is expected to readily protonate to form [M+H]⁺ ions. [2][8]2. Mass

Analyzer: A variety of mass analyzers can be used, such as a quadrupole, time-of-flight

(TOF), or Orbitrap, to separate the ions based on their mass-to-charge ratio (m/z).

Data Acquisition: The sample is introduced into the ion source, and the resulting ions are

analyzed to generate a mass spectrum, which is a plot of ion intensity versus m/z.

Tandem MS (MS/MS): To obtain further structural information, the [M+H]⁺ ion can be isolated

and fragmented to produce a product ion spectrum. [8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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